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Compound of Interest |

2-Chloro-2-(3-chloro-phenyil)-
Compound Name:
ethanol
CAS No.: 886365-85-1
Cat. No.: B1359259

Executive Safety Assessment

Hazard Class: Acute Toxin (Dermal/Oral), Skin Corrosive, Suspected Carcinogen (Alkylating
Agent).

As a halogenated aromatic alcohol, this compound presents a dual-threat mechanism:

o Direct Alkylation: The benzylic chloride position is highly electrophilic, making it a potent
alkylating agent capable of reacting with nucleophilic residues in proteins and DNA.

« In Situ Epoxidation: Under physiological or basic conditions, the molecule can cyclize to form
3-chlorostyrene oxide, a reactive epoxide and known mutagen.

Immediate Action Required:
o Containment: Handle only in a certified chemical fume hood.

» Skin Barrier: This compound is lipophilic; standard nitrile gloves may offer insufficient
breakthrough time. Double-gloving (Laminate/Nitrile) is required.

Chemical Reactivity & Toxicology Mechanism
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Understanding the why behind the safety protocols is essential for rigorous risk management.
The danger lies in the molecule's tendency to undergo intramolecular nucleophilic substitution (

) or direct displacement.

The "Trojan Horse" Mechanism

Unlike simple acids, this molecule does not burn immediately upon contact. It penetrates the
lipid bilayer due to the lipophilic chlorophenyl group. Once intracellular, it alkylates DNA or
enzymes.

Figure 1: Reactivity & Toxicity Pathway

This diagram illustrates the conversion of the chlorohydrin to a reactive epoxide and
subsequent biological alkylation.

2-Chloro-2-(3-chlorophenyl)ethanol
(Lipophilic Precursor) Intramolecular Cyclization (-HCI)
Physiological pH / Base

3-Chlorostyrene Oxide
(Reactive Epoxide)

DNA/Protein
(Nucleophile)

Ring Opening Alkylation

Alkylated Adduct
_________________ g (Cellular Damage/Mutation)

Click to download full resolution via product page

Caption: Mechanism of toxicity showing the transformation into a reactive epoxide intermediate.

Physicochemical Properties & Regioisomer
Vigilance

Researchers must validate the identity of their material before use, as the safety profile shifts
slightly between isomers (primary vs. secondary alkyl halides).
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Property

Value | Description

Implications for Handling

Physical State

Colorless to pale yellow liquid

(viscous).

Low vapor pressure reduces
flash risk but increases surface

persistence.

Low in water; High in DCM,

Do not wash skin with organic

Solubility solvents; this accelerates
DMSO, Methanol. )
absorption.
) Keep moisture-free.[1]
o Hydrolyzes in hot water/base ) ) ]
Reactivity Exothermic reaction with

to diol or epoxide.

strong bases.

Regioisomer A

2-Chloro-2-(3-
chlorophenyl)ethanol (Primary

Alcohol, Benzylic Chloride).

Higher Reactivity. Benzylic
chlorides are lachrymators and

rapid alkylators.

Regioisomer B

2-Chloro-1-(3-
chlorophenyl)ethanol
(Secondary Alcohol, Primary
Chloride).

Slightly more stable, but still
toxic. Common drug

intermediate.[2]

Self-Validating Identity Check:

e 1H NMR Check:

o Target (2-Chloro-2...): Look for the methine proton (CH-CI) as a triplet/dd around 5.0-5.5
ppm (deshielded by Phenyl and ClI).

o Regioisomer (2-Chloro-1...): Look for the methine proton (CH-OH) around 4.5-5.0 ppm.

Comprehensive Handling Protocol
Engineering Controls

e Primary: Class Il Type A2 Biosafety Cabinet or Chemical Fume Hood with face velocity > 100

fpm.
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e Secondary: All weighing must be done in a closed vessel or inside the hood. Do not transport
open flasks across the lab.

Personal Protective Equipment (PPE) Matrix

Zone PPE Requirement Rationale
Eyes Chemical Splash Goggles + Risk of irreversible corneal
Face Shield damage from alkylation.
Hands (Inner) Nitrile (4 mil) Mechanical barrier.
Silver Shield / Laminate or Benzylic chlorides permeate

Hands (Outer
( ) Thick Nitrile (8 mil) standard nitrile in <15 mins.

Respirat P100/0V Cartridge (if outside Prevention of inhalation of
espirator
P Y hood) aerosols/vapors.

Experimental Workflow: Synthesis & Quenching

This workflow ensures that the active alkylating agent is destroyed before waste disposal,
preventing downstream exposure to facilities staff.

Figure 2: Safe Handling & Quenching Workflow
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Caption: Step-by-step workflow emphasizing the mandatory quenching step before disposal.

Decontamination & Quenching SOP

Never dispose of the pure compound directly into waste drums.

e Preparation: Prepare a solution of 10% Ethanolamine or Sodium Thiosulfate in
water/methanol.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1359259?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Decontamination: Rinse all glassware and syringes with this scavenger solution. The
amine/thiosulfate acts as a "sacrificial nucleophile,” reacting with the alkyl chloride to form a
harmless water-soluble salt.

« Verification: Allow the rinse to sit for 30 minutes. Check pH (should remain basic) or run a
TLC spot to confirm the disappearance of the starting material.

Emergency Response
Exposure Scenarios

o Skin Contact:IMMEDIATE washing with soap and water for 15 minutes. Contraindication: Do
not use alcohol or PEG-based cleansers initially; they may enhance transdermal transport.

o Eye Contact: Flush for 15 minutes. Seek ophthalmologist support immediately (risk of
delayed corneal opacity).

 Inhalation: Remove to fresh air. Monitor for pulmonary edema (fluid in lungs) which can be
delayed up to 24 hours.

Spill Cleanup

o Evacuate the immediate area.[1][3]

Don full PPE (including respirator).

Cover spill with vermiculite or chem-sorb pads.

Apply the Decontamination Solution (Ethanolamine/Thiosulfate) gently over the absorbent to
neutralize in situ.

Collect as Hazardous Waste (Halogenated Organic).

References

e PubChem. (2025).[3][4] 2-Chloroethanol - Compound Summary (Analogous Toxicity Data).
National Library of Medicine. [Link]
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o ECHA (European Chemicals Agency). (n.d.). Substance Information: 2-chloro-1-(3-
chlorophenyl)ethanol (Regioisomer Reference).[Link]

e National Toxicology Program. (2021). Report on Carcinogens: Halogenated Alcohols. U.S.
Department of Health and Human Services. [Link]

Disclaimer: This guide is for research planning purposes only. Always consult the specific
Safety Data Sheet (SDS) provided by your chemical supplier before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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